Cas no 2045-74-1 (3,3-dimethyl-2-phenyl-4,5-dihydropyrrole)
2045-74-1 structure
Product Name:3,3-dimethyl-2-phenyl-4,5-dihydropyrrole
CAS No:2045-74-1
MF:C12H15N
MW:173.254203081131
CID:1397640
PubChem ID:11008409
Update Time:2025-04-20
3,3-dimethyl-2-phenyl-4,5-dihydropyrrole Chemical and Physical Properties
Names and Identifiers
-
- 3,3-dimethyl-2-phenyl-4,5-dihydropyrrole
- LogP
- 2H-PYRROLE, 3,4-DIHYDRO-4,4-DIMETHYL-5-PHENYL-
- 4,4-dimethyl-5-phenyl-2,3-dihydropyrrole
- 2045-74-1
- DTXSID50451644
-
- Inchi: 1S/C12H15N/c1-12(2)8-9-13-11(12)10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3
- InChI Key: GXGQFPJCAQAUMT-UHFFFAOYSA-N
- SMILES: N1CCC(C)(C)C=1C1C=CC=CC=1
Computed Properties
- Exact Mass: 173.12055
- Monoisotopic Mass: 173.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 12.4Ų
Experimental Properties
- PSA: 12.36
3,3-dimethyl-2-phenyl-4,5-dihydropyrrole Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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